Cas no 2034612-61-6 (3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034612-61-6
• MF: C₁₅H₁₄ClN₅O₂S
• MW: 363.821959972382
• CID: 5468960
• Update Time: 2025-05-26

3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide
• 3-chloro-2-methyl-N-[(1-pyridin-3-yltriazol-4-yl)methyl]benzenesulfonamide
• 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C15H14ClN5O2S/c1-11-14(16)5-2-6-15(11)24(22,23)18-8-12-10-21(20-19-12)13-4-3-7-17-9-13/h2-7,9-10,18H,8H2,1H3
• InChI Key： XPUYWCQPOGHOPW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NCC1=CN(C2C=NC=CC=2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 363.0556736 g/mol
• Monoisotopic Mass: 363.0556736 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 363.8
• XLogP3: 1.8
• Topological Polar Surface Area: 98.2

Additional information on 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide

Professional Introduction to 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034612-61-6)

The compound 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide, identified by its CAS number 2034612-61-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple heterocyclic moieties, including a pyridine ring and a 1,2,3-triazole moiety, contributes to its complex interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel sulfonamide derivatives has been a focal point in medicinal chemistry. Sulfonamides are well-known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The specific modification of the sulfonamide group in 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide introduces additional functional groups that enhance its pharmacological profile. The incorporation of a methyl group at the 2-position and a chloro substituent at the 3-position of the benzene ring further fine-tunes its reactivity and binding affinity.

The triazole ring in this compound is particularly noteworthy. Triazoles have been extensively studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The pyridine moiety enhances the solubility and bioavailability of the molecule, making it more suitable for oral administration. These structural features collectively contribute to the compound's potential as an anti-cancer agent, particularly in targeting pathways involved in tumor growth and metastasis.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of a pyridine and triazole ring in 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide suggests that it may exhibit dual-targeting capabilities. This property is particularly valuable in the development of multi-drug resistance strategies against cancer. Preclinical studies have demonstrated that such compounds can interfere with key signaling pathways involved in cell proliferation and survival.

The sulfonamide group serves as a critical pharmacophore in this molecule. It has been shown to enhance binding affinity to target proteins by forming hydrogen bonds and participating in hydrophobic interactions. The presence of multiple sulfonamide functionalities can lead to increased potency and selectivity. This makes 3-chloro-2-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide an attractive candidate for further development as a therapeutic agent.

In addition to its anti-cancer potential, this compound may also have applications in other therapeutic areas. For instance, its structural motifs are similar to those found in known antimicrobial agents. The ability to modulate bacterial enzymes and cell wall synthesis suggests that it could be effective against resistant strains of bacteria. Furthermore, its sulfonamide core is known to interact with various inflammatory pathways, making it a candidate for treating autoimmune diseases.

The synthesis of 3-chloro-2-methyl-N-{[1-(pyridin-3-yll)-1H-l,2,l-triazol-l-l)-methyl}benzene-l-sulfonamide involves multiple steps that require precise control over reaction conditions. The introduction of the triazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline the process. These methods not only improve efficiency but also reduce the environmental impact of production.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that sulfonamide derivatives exhibit moderate oral bioavailability due to their moderate lipophilicity and solubility. The presence of polar functional groups such as the sulfonamide moiety enhances water solubility, which is crucial for drug delivery systems requiring aqueous formulations. Additionally, metabolic stability studies indicate that the compound undergoes limited degradation in vivo, suggesting a prolonged half-life and increased therapeutic efficacy.

Electrophysiological studies have provided insights into the mechanism of action of this compound at the cellular level. Its ability to modulate ion channel activity has been observed in various cell types, suggesting potential applications in treating neurological disorders. Furthermore, its interaction with protein kinases has been identified as a key mechanism contributing to its anti-cancer effects. These findings underscore the importance of structural optimization in enhancing drug-target interactions.

The regulatory landscape for new drug development continues to evolve rapidly. Compliance with international guidelines ensures that compounds like 3-chloro-l-methyl-N-{[l-(pyridin-l-l)l,H-l,l-triazol-l,l)-methyl}benzene-l-sulfonamide undergo rigorous testing before entering clinical trials. Preclinical safety assessments include toxicity studies conducted on multiple species to evaluate acute and chronic effects on organ systems such as the liver and kidneys. Pharmacogenomic studies are also performed to assess individual variability in response to therapy.

The future direction of research on this compound includes exploring novel synthetic routes that improve scalability while maintaining high purity standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications efficiently. Additionally, computational modeling techniques can be employed to predict binding affinities and optimize lead structures before experimental validation.

In conclusion, 20346l2−61−6, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology and infectious diseases. 3-chloro−l-methyl−N−{[l−(pyridin−l−l)l,H−l,l-triazol−l,l)−methyl}benzene−l-sulfonamide, showcases how innovative molecular design can lead to novel therapeutics addressing unmet medical needs.



















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